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Compound of Interest

Compound Name: 2-Nitroquinoline

Cat. No.: B099525 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of 2-Nitroquinoline (CAS No. 18714-34-6). Adherence to these procedures is critical to ensure

personal safety and regulatory compliance. 2-Nitroquinoline is a compound that requires

careful management due to its potential health risks.

Essential Safety Information
Emergency Contact: In case of exposure or spill, immediately contact your institution's

Environmental Health and Safety (EHS) department and consult the Safety Data Sheet (SDS).

Hazard Summary: 2-Nitroquinoline is considered a questionable carcinogen with experimental

tumorigenic data.[1][2] Upon heating to decomposition, it can emit toxic fumes of nitrogen

oxides (NOx).[1][2] It is crucial to handle this compound with appropriate precautions to

minimize exposure.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Nitroquinoline. This is based on the

potential for inhalation, skin contact, and the carcinogenic risk.
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PPE Category Specific Requirements

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection A lab coat or chemical-resistant apron.

Respiratory

A NIOSH-approved respirator is recommended,

especially when handling the powder form or if

ventilation is inadequate.

Operational Plan for Handling 2-Nitroquinoline
This step-by-step guide outlines the safe handling of 2-Nitroquinoline from receipt to disposal.

Preparation and Engineering Controls
Ventilation: All work with 2-Nitroquinoline must be conducted in a certified chemical fume

hood to minimize inhalation exposure.

Designated Area: Establish a designated area for handling 2-Nitroquinoline. This area

should be clearly marked.

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible.

Handling Procedures
Weighing: If weighing the solid compound, do so in a fume hood and take care to avoid

creating dust.

Solutions: When preparing solutions, add the solid 2-Nitroquinoline to the solvent slowly to

avoid splashing.

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling the compound, even if gloves were worn.

Storage
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Container: Store 2-Nitroquinoline in a tightly sealed, properly labeled container.

Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials.

Disposal Plan
The disposal of 2-Nitroquinoline and its contaminated waste must be handled in accordance

with all local, state, and federal regulations.

Waste Collection:

Solid Waste: Collect any unused 2-Nitroquinoline and contaminated disposable materials

(e.g., gloves, weigh boats, paper towels) in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Collect solutions containing 2-Nitroquinoline in a separate, sealed, and

clearly labeled hazardous waste container. Do not mix with other solvent waste streams

unless approved by your EHS department.

Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical

name "2-Nitroquinoline."

Pickup: Contact your institution's EHS department to arrange for the pickup and disposal of

the hazardous waste. Do not dispose of 2-Nitroquinoline down the drain.

Chemical and Physical Properties
Property Value

CAS Number 18714-34-6

Molecular Formula C₉H₆N₂O₂

Molecular Weight 174.16 g/mol

Melting Point 125°C

Boiling Point 305.12°C (estimate)

Appearance Crystals from Ethanol
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Source: ChemicalBook[2]

Experimental Workflow
Below is a diagram illustrating the standard workflow for handling 2-Nitroquinoline in a

laboratory setting.
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Caption: Workflow for Safe Handling of 2-Nitroquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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